Cas no 1210540-83-2 (N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1210540-83-2
• MF: C₁₆H₁₃N₅O₂S
• MW: 339.371721029282
• CID: 6223849
• Update Time: 2025-10-29

N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-6-oxo-1H-pyridazine-3-carboxamide

• Inchi： 1S/C16H13N5O2S/c22-14-6-5-12(19-20-14)15(23)17-11-3-1-10(2-4-11)13-9-21-7-8-24-16(21)18-13/h1-6,9H,7-8H2,(H,17,23)(H,20,22)
• InChI Key： YAHLUMCGFWTQID-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=CN4CCSC4=N3)C=C2)=O)=NNC(=O)C=C1

Additional information on N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1210540-83-2)

N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1210540-83-2, represents a unique structural motif that combines the functionalities of imidazole, thiazole, and phenyl rings, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a central pyridazine core, which is a key pharmacophore in many bioactive molecules. The presence of an amide group at the 3-position of the pyridazine ring enhances its potential for interactions with biological targets. Additionally, the substitution of the imidazo[2,1-b][1,3]thiazole moiety at the 4-position of the phenyl ring introduces additional layers of complexity and functionality. This structural arrangement not only contributes to the compound's overall stability but also opens up multiple avenues for chemical modifications and derivatization.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their therapeutic potential. The imidazole and thiazole rings are well-known for their biological activities and have been extensively studied in various pharmacological contexts. For instance, imidazole derivatives have shown efficacy in treating fungal infections due to their ability to inhibit fungal cell wall synthesis. Similarly, thiazole derivatives are known for their antimicrobial and anti-inflammatory properties. The combination of these two heterocyclic systems in N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit a synergistic effect when tested against various disease models.

Recent studies have highlighted the importance of multi-target directed drugs in addressing complex diseases such as cancer and neurodegenerative disorders. The structural features of N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide make it a potential candidate for multi-target inhibition. For example, the pyridazine core can interact with enzymes involved in DNA replication and repair mechanisms, while the amide group can modulate protein-protein interactions. This dual functionality could be particularly valuable in developing therapies that target multiple pathways simultaneously.

The phenyl ring in this compound also plays a crucial role in its biological activity. Phenyl derivatives are known for their ability to cross the blood-brain barrier and have been used in the development of central nervous system (CNS) drugs. The presence of the imidazo[2,1-b][1,3]thiazole moiety attached to the phenyl ring may enhance its ability to penetrate biological membranes and reach target sites efficiently. This feature is particularly important for drugs that need to act locally within specific tissues or organs.

One of the most exciting aspects of this compound is its potential for further chemical optimization. The modular nature of its structure allows chemists to make targeted modifications without losing the core pharmacophoric elements. For instance, substituents can be introduced at various positions on the imidazole and thiazole rings to fine-tune their electronic properties and improve their binding affinity to biological targets. Additionally, the amide group can be modified to introduce different solubility profiles or metabolic stability.

In conclusion, N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1210540-83-2) represents a promising lead compound for further pharmaceutical development. Its unique structural features and potential for multi-target inhibition make it an attractive candidate for addressing various therapeutic challenges. As research in this field continues to evolve，it is likely that more insights will be gained into its biological activities and mechanisms of action，leading to novel drug candidates with improved efficacy and safety profiles.